Cas no 2228256-66-2 (2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• CAS No: 2228256-66-2
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6108352
• PubChem ID: 165659853
• Update Time: 2025-09-19

2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• 2228256-66-2
• [2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropyl]methanamine
• EN300-1824913

• Inchi： 1S/C12H14F3N/c1-11(2)5-12(11,6-16)7-3-8(13)10(15)9(14)4-7/h3-4H,5-6,16H2,1-2H3
• InChI Key： RDJDTXWDAZHUEE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1(CN)CC1(C)C)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2228256-66-2)

The compound 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2228256-66-2) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and trifluorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In recent years, the search for fluorinated pharmaceutical intermediates has surged, driven by the need for more efficient and targeted therapies. 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine aligns with this trend, as its trifluoromethyl group is known to improve lipophilicity and membrane permeability. This compound is often discussed in forums and scientific literature alongside keywords like "fluorinated cyclopropane derivatives" and "advanced amine synthesis," reflecting its relevance in cutting-edge research.

The synthesis of CAS No. 2228256-66-2 involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists frequently explore its reactivity in cross-coupling reactions and catalytic transformations, which are hot topics in synthetic chemistry. Additionally, its stability under various conditions makes it a valuable subject for studies on green chemistry and sustainable synthesis, addressing the growing consumer and regulatory demand for environmentally friendly processes.

From a commercial perspective, 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine is often compared to other high-value fine chemicals due to its potential applications in drug development and material science. Its CAS number, 2228256-66-2, is frequently searched in databases by professionals seeking reliable suppliers or technical data. The compound's versatility also positions it as a candidate for patented formulations, with several patents referencing its structural analogs.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties. The integration of machine learning and cheminformatics tools has further accelerated its exploration, making it a recurring topic in discussions about next-generation therapeutics. Researchers are also investigating its potential role in central nervous system (CNS) targeting, given the structural similarities to known bioactive molecules.

Environmental and safety profiles of 2,2-dimethyl-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a common query among laboratory technicians and procurement specialists. The compound's storage conditions and shelf life are also frequently addressed in technical documentation.

Looking ahead, the demand for CAS No. 2228256-66-2 is expected to rise, particularly in niche markets such as precision medicine and specialty chemicals. Its compatibility with modern flow chemistry techniques and continuous manufacturing processes further enhances its industrial appeal. As the scientific community continues to uncover its potential, this compound remains a focal point for innovation in organic synthesis and applied chemistry.